Cas no 186602-93-7 (2-Amino-4-(trifluoromethyl)benzenemethanol)

2-Amino-4-(trifluoromethyl)benzenemethanol structure
186602-93-7 structure
Product Name:2-Amino-4-(trifluoromethyl)benzenemethanol
CAS No:186602-93-7
MF:C8H8F3NO
MW:191.15043258667
CID:2119399
PubChem ID:18697900
Update Time:2025-04-21

2-Amino-4-(trifluoromethyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

    • (2-amino-4-(trifluoromethyl)phenyl)methanol
    • [2-amino-4-(trifluoromethyl)phenyl]methan-1-ol
    • 2-AMINO-4-(TRIFLUOROMETHYL)BENZENEMETHANOL
    • AKOS037648822
    • 186602-93-7
    • CS-0139442
    • 2-amino-4-trifluoromethyl-1-hydroxymethylbenzene
    • [2-Amino-4-(trifluoromethyl)phenyl]methanol
    • MFCD17215842
    • C73582
    • SCHEMBL5102965
    • DA-08888
    • BS-15729
    • 2-Amino-4-(trifluoromethyl)benzenemethanol
    • MDL: MFCD17215842
    • Inchi: 1S/C8H8F3NO/c9-8(10,11)6-2-1-5(4-13)7(12)3-6/h1-3,13H,4,12H2
    • InChI Key: UBFFHFYJSAIIDB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(CO)=C(C=1)N)(F)F

Computed Properties

  • Exact Mass: 191.05579836g/mol
  • Monoisotopic Mass: 191.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.2Ų

2-Amino-4-(trifluoromethyl)benzenemethanol Security Information

  • Signal Word:Warning
  • Hazard Statement: H302+H312+H332
  • Warning Statement: P280
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature(BD00744396)

2-Amino-4-(trifluoromethyl)benzenemethanol Pricemore >>

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abcr
AB527747-250 mg
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€177.20 2023-04-17
abcr
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